N-(4-fluoro-2-methylphenyl)-5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-(4-fluoro-2-methylphenyl)-5-methyl-1,3-diphenylpyrazole-4-carboxamide
• InChI: InChI=1S/C24H20FN3O/c1-16-15-19(25)13-14-21(16)26-24(29)22-17(2)28(20-11-7-4-8-12-20)27-23(22)18-9-5-3-6-10-18/h3-15H,1-2H3,(H,26,29)
• InChI Key: XOVFVGYYBLHICD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NC(=O)C2=C(N(N=C2C3=CC=CC=C3)C4=CC=CC=C4)C
• Molecular Formula: C24H20FN3O
• Molecular Weight: 385.4 g/mol

Description

N-(4-fluoro-2-methylphenyl)-5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxamide, also known as FMPP, is a synthetic compound that has been studied for its potential use in scientific research. This compound has been shown to have a range of biochemical and physiological effects that make it a promising candidate for further study.

Mechanism of Action

The mechanism of action of N-(4-fluoro-2-methylphenyl)-5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxamide involves its binding to the CB1 receptor, which is a G protein-coupled receptor that is found primarily in the central nervous system. This binding leads to a range of downstream effects, including the activation of intracellular signaling pathways and changes in gene expression.
Biochemical and Physiological Effects:
N-(4-fluoro-2-methylphenyl)-5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxamide has been shown to have a range of biochemical and physiological effects, including the modulation of pain perception, appetite regulation, and mood. This compound has also been shown to have anti-inflammatory and neuroprotective effects, making it a promising candidate for the treatment of a range of conditions including chronic pain and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-fluoro-2-methylphenyl)-5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxamide in lab experiments is its ability to selectively bind to the CB1 receptor, which allows for the study of the endocannabinoid system in a more targeted way. However, one limitation of using this compound is its potential for off-target effects, which can complicate data interpretation.

Future Directions

There are a number of future directions for research on N-(4-fluoro-2-methylphenyl)-5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxamide, including the development of more selective CB1 receptor agonists and antagonists, the investigation of the compound's potential for the treatment of neurodegenerative diseases, and the exploration of its effects on other physiological systems. Additionally, further research is needed to fully understand the molecular mechanisms underlying N-(4-fluoro-2-methylphenyl)-5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxamide's effects, as well as its potential for use in clinical settings.

Synthesis Methods

N-(4-fluoro-2-methylphenyl)-5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxamide can be synthesized using a variety of methods, including the reaction of 4-fluoro-2-methylbenzoyl chloride with 5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxamide in the presence of a base. The resulting compound can then be purified using standard techniques such as column chromatography.

Scientific Research Applications

N-(4-fluoro-2-methylphenyl)-5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxamide has been studied for its potential use in a variety of scientific research applications, including as a tool for studying the function of the endocannabinoid system. This compound has been shown to bind to the CB1 receptor, which is involved in a range of physiological processes including pain perception, appetite regulation, and mood.